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Compound of Interest

Compound Name: Tetraethyltin

Cat. No.: B1219993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological effects of tetraethyltin and

triethyltin, focusing on their mechanisms of action, toxicity, and the experimental data

supporting these findings. The information is intended to assist researchers in understanding

the distinct and overlapping toxicological profiles of these organotin compounds.

Core Distinctions: Metabolism as the Key
Determinant
The fundamental difference between tetraethyltin and triethyltin lies in their metabolic fate.

Tetraethyltin itself is relatively inert but is rapidly metabolized in the liver to the highly toxic

triethyltin.[1][2] This conversion is a critical factor, as the majority of the toxic effects observed

after exposure to tetraethyltin are attributable to its triethyltin metabolite.[1][2]

Comparative Toxicity
Triethyltin is a more potent neurotoxin than its precursor, tetraethyltin. This is reflected in the

available acute toxicity data.

Table 1: Acute Toxicity Data for Tetraethyltin and Triethyltin
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Compound Species
Route of
Administration

LD50/LC50 Reference

Tetraethyltin Rat Oral 9-16 mg/kg [3][4][5]

Tetraethyltin Rat Oral 6.25 mg/kg [6]

Tetraethyltin Mouse Oral 39.8 mg/kg [5]

Tetraethyltin Rabbit Oral 7 mg/kg

Tetraethyltin Rat Inhalation 114 mg/m³ [6]

Tetraethyltin Mouse Inhalation 180 mg/m³

Triethyltin sulfate Rat Intraperitoneal 5.7 mg/kg [7]

Triethyltin sulfate Rat Oral, IV, IP
10 mg/kg (lethal

dose)
[7]

Triethyltin

chloride
Rat Intraperitoneal 5 mg/kg [7]

Mechanism of Action: A Tale of Two Pathways
While the ultimate toxicant is primarily triethyltin, the initial compound dictates the pathway to

toxicity.

Tetraethyltin: The Precursor Pathway
The primary biological effect of tetraethyltin is its metabolic conversion to triethyltin. This

process, occurring mainly in the liver, transforms a less toxic compound into a potent

neurotoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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